Cas no 169532-04-1 (3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)-)

• Product Name: 3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)-
• CAS No: 169532-04-1
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 1351035
• Update Time: 2024-08-17

3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)-

• Inchi： 1S/C6H8O2/c1-6-2-4(6)5(7)8-3-6/h4H,2-3H2,1H3/t4-,6+/m0/s1
• InChI Key： CVRWSYXREIXJFC-UJURSFKZSA-N
• SMILES： [C@]12([H])[C@](C)(C1)COC2=O

Computed Properties

• Exact Mass: 112.05244

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 221.0±8.0 °C(Predicted)
• PSA: 26.3